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Compound of Interest

Compound Name: c-Myc inhibitor 14

Cat. No.: B12375183

Researchers and scientists handling potent small molecule inhibitors like the c-Myc inhibitor
14 must adhere to stringent disposal protocols to ensure laboratory safety and environmental
protection. While a specific Safety Data Sheet (SDS) for "c-Myc inhibitor 14" is not publicly
available, guidance from analogous compounds and general principles of hazardous waste
management provide a clear framework for its safe disposal. This document outlines the
essential procedures for the proper disposal of c-Myc inhibitor 14, ensuring the safety of
laboratory personnel and compliance with regulatory standards.

Hazard Profile and Safety Considerations

Based on the safety data for a closely related compound, c-Myc inhibitor 4, it is prudent to
handle c-Myc inhibitor 14 as a hazardous substance. Key hazard information includes:

e Toxicity: Harmful if swallowed.[1]
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Given these potential hazards, it is imperative to prevent the release of this compound into the
environment. Under no circumstances should c-Myc inhibitor 14 or its containers be disposed
of in regular trash or down the drain.[2][3][4]

Step-by-Step Disposal Protocol
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The following steps provide a comprehensive guide for the safe disposal of c-Myc inhibitor 14
from cradle to grave.

» Waste Identification and Segregation:

o Treat all materials contaminated with c-Myc inhibitor 14 as hazardous waste. This
includes pure compound, solutions, contaminated personal protective equipment (PPE)
like gloves and lab coats, and any labware (e.g., pipette tips, vials, and flasks) that has
come into contact with the inhibitor.

o Segregate the waste at the point of generation.[5][6] Do not mix it with non-hazardous
waste.[7] It is also crucial to avoid mixing incompatible waste streams.[4][5] For instance,
halogenated and non-halogenated solvent wastes should be collected separately.[7]

o Container Management:

o Use a dedicated, properly labeled, and leak-proof container for collecting c-Myc inhibitor
14 waste.[4][5][6] The container must be compatible with the chemical nature of the waste.

o The container must be kept closed at all times, except when adding waste.[2][4][7]

o Ensure the container is clearly labeled with the words "Hazardous Waste" and includes the
full chemical name ("c-Myc inhibitor 14") and a description of the contents (e.g., "solid
waste," "solution in DMSQ").[3] The appropriate hazard pictograms should also be
marked.[3]

o Storage:

o Store the hazardous waste container in a designated and secure area within the
laboratory.[5][8] This area should be under the direct supervision of laboratory personnel.

[8]
o Utilize secondary containment, such as a tray, to mitigate any potential spills or leaks.[5][7]

o Do not store more than 55 gallons of hazardous waste or one quart of acutely hazardous
waste in the laboratory at any one time.[2]
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e Disposal of Empty Containers:

o A container that held c-Myc inhibitor 14 should be treated as hazardous waste unless
properly decontaminated.

o For containers that held acutely hazardous waste, triple rinsing is required. The rinsate
must be collected and disposed of as hazardous waste.[2][5][7]

o After thorough rinsing, deface or remove all labels from the empty container before
disposing of it as regular trash.[2][4][7][9]

e Arranging for Pickup and Disposal:

o The final step is the disposal of the hazardous waste through an approved waste disposal
plant.[1] This is typically managed through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.[2][3][10]

o Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve filling out a waste collection request form.[2][3]

Quantitative Data Summary

While specific quantitative data for c-Myc inhibitor 14 is not available, the following table
summarizes key information based on a related compound and general laboratory waste
guidelines.
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Parameter Value/Guideline Source

Hazard Class (c-Myc inhibitor Acute toxicity, Oral (Category

2 2 [1]

Hazard Class (c-Myc inhibitor Acute aquatic toxicity

[1]
4) (Category 1)

Hazard Class (c-Myc inhibitor Chronic aquatic toxicity

[1]

4) (Category 1)
o < 55 gallons of hazardous
Laboratory Storage Limit [2]
waste

o < 1 quart of acute hazardous
Laboratory Storage Limit [2]
waste

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of c-Myc inhibitor
14.
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Disposal Workflow for c-Myc Inhibitor 14

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
c-Myc inhibitor 14, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12375183?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375183?utm_src=pdf-body
https://www.benchchem.com/product/b12375183?utm_src=pdf-body
https://www.benchchem.com/product/b12375183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. c-Myc inhibitor 4|MSDS [dcchemicals.com]
2. vumc.org [vumc.org]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

6. acewaste.com.au [acewaste.com.au]
7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

10. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of c-
Myc Inhibitor 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375183#c-myc-inhibitor-14-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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